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Get Quote

Sardomozide Dihydrochloride: Core Profile

Based on the search results, here is a summary of the fundamental information on Sardomozide

dihydrochloride:

Property Description

Synonyms CGP 48664A [1] [2] [3]

Primary Target S-adenosylmethionine decarboxylase (SAMDC/AdoMetDC/AMD1) [1] [2] [3]

Mechanism of
Action

Potent and selective inhibitor of SAMDC, a key enzyme in the polyamine
biosynthesis pathway [2] [3].

IC₅₀ (Enzymatic) 5 nM (against rat AMD1) [1] [2] [3]

Cellular Activity Reduces spermidine and spermine levels in cells (e.g., 73% and 97%

downregulation in L1210 cells with 0.5 μM) [3].

Antiproliferative
Effect

Inhibits growth of various cancer cell lines (GI₅₀ ~0.26-0.8 μM) and suppresses

tumor growth in mouse models [3].
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The Polyamine Pathway and Drug Target

To understand Sardomozide's action, it's helpful to visualize the polyamine biosynthesis pathway.

Sardomozide targets S-adenosylmethionine decarboxylase (SAMDC), which is crucial for the production of

spermidine and spermine [1] [2] [3]. Dysregulation of this pathway is linked to diseases like cancer and

Parkinson's [4].

The diagram below illustrates this pathway and Sardomozide's role:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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